2-((3-(4-fluorophenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-mesitylacetamide
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Overview
Description
The compound “2-((3-(4-fluorophenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-mesitylacetamide” is a complex organic molecule. It contains an indole nucleus, which is a common structure in many bioactive compounds . Indole derivatives have been found to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Scientific Research Applications
Biginelli Condensations and Heterocycle Synthesis
The research on fluorinated compounds, including those related to the Biginelli reaction, focuses on the synthesis of heterocyclic compounds that have potential applications in pharmaceutical chemistry. For example, Saloutin et al. (2000) discussed the diastereoselective formation of various fluorine-containing pyrimidine derivatives, which are precursors to fused heterocycles, indicating their potential in drug discovery and development Saloutin et al., 2000.
Polyimide Synthesis for Material Science
Polyimides containing pyridine and triphenylamine groups exhibit high thermal stability and are significant for material science applications. Wang et al. (2008) synthesized a series of novel polyimides showing excellent thermal stability and mechanical properties, suitable for high-performance materials Wang et al., 2008.
Radioligands for PET Imaging
The synthesis of selective radioligands, such as [18F]PBR111, for positron emission tomography (PET) imaging of the translocator protein (18 kDa) is a crucial area of research. Dollé et al. (2008) discussed the radiosynthesis of DPA-714, a compound designed with a fluorine atom for in vivo imaging, showing the importance of such compounds in biomedical imaging Dollé et al., 2008.
Anticancer Activity
Compounds with fluorine substitutions, such as 6-Fluorobenzo[b]pyran derivatives, have been evaluated for their anticancer activity. Hammam et al. (2005) synthesized compounds showing anticancer activity at low concentrations, highlighting the potential of fluorine-containing compounds in cancer therapy Hammam et al., 2005.
Anti-inflammatory and Analgesic Activities
Research on the synthesis and evaluation of compounds for anti-inflammatory and analgesic activities is significant. For instance, compounds synthesized by Tozkoparan et al. (1999) exhibited moderate anti-inflammatory activity, suggesting their potential in developing new therapeutic agents Tozkoparan et al., 1999.
Future Directions
Properties
IUPAC Name |
2-[[3-(4-fluorophenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H23FN4O2S/c1-15-12-16(2)23(17(3)13-15)30-22(33)14-35-27-31-24-20-6-4-5-7-21(20)29-25(24)26(34)32(27)19-10-8-18(28)9-11-19/h4-13,29H,14H2,1-3H3,(H,30,33) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWEUDCGAVJSHQL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC=C(C=C4)F)NC5=CC=CC=C53)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H23FN4O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
486.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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